Cas no 917747-35-4 (<br>N-[4-(4-Fluoro-phenyl)-5-mercapto-4H-[1,2,4]triazol-3-ylmethyl]-methanesulf onamide)

• Product Name: <br>N-[4-(4-Fluoro-phenyl)-5-mercapto-4H-[1,2,4]triazol-3-ylmethyl]-methanesulf onamide
• CAS No: 917747-35-4
• MF: C₁₀H₁₁FN₄O₂S₂
• MW: 302.348342180252
• CID: 3082367
• PubChem ID: 18524113
• Update Time: 2025-04-21

<br>N-[4-(4-Fluoro-phenyl)-5-mercapto-4H-[1,2,4]triazol-3-ylmethyl]-methanesulf onamide Chemical and Physical Properties

Names and Identifiers

• <br>N-[4-(4-Fluoro-phenyl)-5-mercapto-4H-[1,2,4]triazol-3-ylmethyl]-methanesulf onamide
• 917747-35-4
• AKOS000678866
• N-[4-(4-Fluoro-phenyl)-5-mercapto-4H-[1,2,4]triazol-3-ylmethyl]-methanesulfonamide
• N-((4-(4-Fluorophenyl)-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)methanesulfonamide

• MDL： MFCD08898684
• Inchi： 1S/C10H11FN4O2S2/c1-19(16,17)12-6-9-13-14-10(18)15(9)8-4-2-7(11)3-5-8/h2-5,12H,6H2,1H3,(H,14,18)
• InChI Key： BPRQZZQEFUZVFG-UHFFFAOYSA-N
• SMILES： S(C)(NCC1=NNC(N1C1C=CC(=CC=1)F)=S)(=O)=O

Computed Properties

• Exact Mass: 302.03074612Da
• Monoisotopic Mass: 302.03074612Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų